Cas no 2413883-85-7 (1-1-(6-methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride)

• Product Name: 1-1-(6-methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride
• CAS No: 2413883-85-7
• MF: C₁₂H₂₁Cl₂N₃O
• MW: 294.220640897751
• MDL: MFCD32663128
• CID: 5327516
• PubChem ID: 146050019
• Update Time: 2025-07-16

1-1-(6-methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(6-Methoxypyridin-2-yl)piperidin-3-yl]methanamine;dihydrochloride
• Z4416955544
• 1-[1-(6-methoxypyridin-2-yl)piperidin-3-yl]methanamine dihydrochloride
• 1-1-(6-methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride

• MDL： MFCD32663128
• Inchi： 1S/C12H19N3O.2ClH/c1-16-12-6-2-5-11(14-12)15-7-3-4-10(8-13)9-15;;/h2,5-6,10H,3-4,7-9,13H2,1H3;2*1H
• InChI Key： BJMAXUZIOPMKMO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CC=CC(=N1)N1CCCC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 212
• Topological Polar Surface Area: 51.4

Additional information on 1-1-(6-methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride

1-1-(6-Methoxypyridin-2-yl)piperidin-3-ylmethanamine Dihydrochloride (CAS No. 2413883-85-7): An Overview

1-1-(6-Methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride (CAS No. 2413883-85-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of 1-1-(6-methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride features a piperidine ring linked to a 6-methoxypyridine moiety through a methylene bridge. The presence of the methoxy group on the pyridine ring imparts unique pharmacological properties, making this compound a promising candidate for further research and development.

Recent studies have highlighted the potential of 1-1-(6-methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate neurotransmitter systems and protect against neurodegeneration, making it a valuable tool in the development of new therapeutic strategies.

In addition to its neuroprotective effects, 1-1-(6-methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride has demonstrated anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are key factors in the pathogenesis of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 1-1-(6-methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for oral administration. The high bioavailability and low toxicity profile make it an attractive candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-1-(6-methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride in various indications. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

The synthesis of 1-1-(6-methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride involves several steps, including the formation of the piperidine ring and the introduction of the 6-methoxypyridine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 1-1-(6-methoxypyridin-2-yl)piperidin-3-ylmethanamine dihydrochloride (CAS No. 2413883-85-7) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of focus for medicinal chemists and pharmaceutical researchers. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in the development of new treatments for various diseases.